Cas no 387859-70-3 (Tris2-(2,4-difluorophenyl)pyridineiridium(III))

• Product Name: Tris2-(2,4-difluorophenyl)pyridineiridium(III)
• CAS No: 387859-70-3
• MF: C₃₃H₁₈F₆IrN₃
• MW: 762.723543643951
• MDL: MFCD09842738
• CID: 2602567
• PubChem ID: 329760501
• Update Time: 2025-09-22

Tris2-(2,4-difluorophenyl)pyridineiridium(III) Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorobenzene-6-id-1-yl)pyridine,iridium(3+)
• Ir(4,6Fppy)3
• Ir(Fppy)3
• Tris[2-(2,4-difluorophenyl)pyridine]iridium(III)
• Tris[2-(4,6-difluorophenyl)pyridinato-C2,N]iridium(III)
• Tris(2-(4,6-difuorophenyl)pyridine)iridium(III)
• Tris[2-(2,4-difluorophenyl) pyridine]iridium (III)
• 387859-70-3
• F77884
• G90145
• (OC-6-21)-TRIS[3,5-DIFLUORO-2-(2-PYRIDINYL-
• 562824-22-0
• Tris[2-(4,6-difluorophenyl)pyridinato-C2,N]iridium(III), 96%
• feminineN)PHENYL-
• fac-Tris(2-(2,4-difluorophenyl)pyridine)iridium(III)
• fac-Ir(3,5-F2ppy)3
• 391665-84-2
• MFCD09842738
• D97567
• feminineC]IRIDIUM
• 2-(2,4-difluorobenzene-6-id-1-yl)pyridine;iridium(3+)
• DTXSID50467467
• 690-591-7
• tris(2-(2,4-difluorophenyl)pyridine)iridium(iii)
• DTXCID40418286
• Tris2-(2,4-difluorophenyl)pyridineiridium(III)

• MDL： MFCD09842738
• Inchi： 1S/3C11H6F2N.Ir/c3*12-8-4-5-9(10(13)7-8)11-3-1-2-6-14-11;/h3*1-4,6-7H;/q3*-1;+3
• InChI Key： GJHHESUUYZNNGV-UHFFFAOYSA-N
• SMILES： [Ir+3].FC1=CC(=C[C-]=C1C1C=CC=CN=1)F.FC1=CC(=C[C-]=C1C1C=CC=CN=1)F.FC1=CC(=C[C-]=C1C1C=CC=CN=1)F

Computed Properties

• Exact Mass: 763.10300
• Monoisotopic Mass: 763.10342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• Rotatable Bond Count: 3
• Complexity: 1100
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• PSA: 38.67000
• LogP: 8.96580
• Sensitiveness: air sensitive

Tris2-(2,4-difluorophenyl)pyridineiridium(III) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Tris2-(2,4-difluorophenyl)pyridineiridium(III)

Tris(2,4-difluorophenyl)pyridineiridium(III): A Promising Luminescent Material for Advanced Applications

Tris(2,4-difluorophenyl)pyridineiridium(III), with the CAS number 387859-70-3, is a highly versatile and luminescent organometallic complex that has garnered significant attention in recent years due to its exceptional properties and potential applications in various fields, including organic light-emitting diodes (OLEDs), photovoltaics, and bioimaging. This compound, often referred to as FIrpic, is a representative of the iridium(III) complexes, which are known for their strong phosphorescence and high quantum yields.

The molecular structure of Tris(2,4-difluorophenyl)pyridineiridium(III) consists of an iridium(III) center coordinated by three 2,4-difluorophenylpyridine ligands. The presence of fluorine atoms in the ligands significantly enhances the compound's thermal stability and solubility, making it suitable for a wide range of applications. The unique electronic configuration of this complex results in strong phosphorescence emissions in the blue region of the visible spectrum, which is highly desirable for OLEDs and other optoelectronic devices.

Recent studies have highlighted the exceptional performance of Tris(2,4-difluorophenyl)pyridineiridium(III) in OLEDs. For instance, a study published in the Journal of Materials Chemistry C demonstrated that devices incorporating this material exhibited high external quantum efficiencies (EQEs) and excellent operational stability. The researchers attributed these favorable properties to the compound's strong electron-withdrawing ability and efficient triplet harvesting capabilities. These findings underscore the potential of FIrpic as a key material for next-generation OLED displays and lighting solutions.

Beyond its applications in OLEDs, Tris(2,4-difluorophenyl)pyridineiridium(III) has also shown promise in photovoltaic technologies. Research conducted at the University of California, Santa Barbara, explored the use of this compound as a sensitizer in dye-sensitized solar cells (DSSCs). The study revealed that FIrpic-based DSSCs exhibited improved light-harvesting efficiency and enhanced charge separation compared to traditional sensitizers. These results suggest that Tris(2,4-difluorophenyl)pyridineiridium(III) could play a crucial role in developing more efficient and cost-effective solar energy conversion systems.

In the realm of bioimaging, the luminescent properties of Tris(2,4-difluorophenyl)pyridineiridium(III) have been leveraged to develop novel imaging agents. A study published in Chemical Communications reported the synthesis of FIrpic-based nanoparticles that exhibited excellent biocompatibility and high photostability. These nanoparticles were successfully used for cellular imaging applications, demonstrating their potential as non-toxic and highly sensitive imaging probes.

The synthesis of Tris(2,4-difluorophenyl)pyridineiridium(III) typically involves a two-step process: first, the preparation of 2,4-difluorophenylpyridine ligands through a series of organic reactions; and second, the coordination of these ligands with iridium(III) chloride to form the final complex. The purity and quality of the final product are crucial for ensuring optimal performance in various applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are commonly employed to characterize the structure and purity of FIrpic.

In conclusion, Tris(2,4-difluorophenyl)pyridineiridium(III), with its CAS number 387859-70-3, is a remarkable luminescent material with a wide range of potential applications. Its unique properties make it an ideal candidate for advanced optoelectronic devices, photovoltaic technologies, and bioimaging applications. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field of materials science and technology.